5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)-N-pyrrolidin-3-ylpyrimidin-4-amine

• IUPAC Name: 5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)-N-pyrrolidin-3-ylpyrimidin-4-amine
• InChI: InChI=1S/C14H14N8O/c1-2-15-5-9(1)20-12-10(6-17-8-19-12)14-21-13(22-23-14)11-7-16-3-4-18-11/h3-4,6-9,15H,1-2,5H2,(H,17,19,20)
• InChI Key: RSIHPHZSQKBKON-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1NC2=NC=NC=C2C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C14H14N8O
• Molecular Weight: 310.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. Unfortunately, the specific molecular structure of “5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)-N-pyrrolidin-3-ylpyrimidin-4-amine” is not provided in the current literature.

Scientific Research Applications

Anticancer Properties

• Synthesis and Anticancer Evaluation : A study by Abdo and Kamel (2015) explored the synthesis of compounds including 1,3,4-oxadiazoles, finding significant cytotoxicity against various cancer cell lines, highlighting their potential in cancer research.

Antimicrobial Activities

• Synthesis and Antimicrobial Activity Assessment : Research by Bayrak et al. (2009) demonstrated the antimicrobial activity of newly synthesized compounds, including 1,3,4-oxadiazoles, showing effectiveness against various microbes.
• Investigation of Antimicrobial Effects : Another study by Krolenko et al. (2016) synthesized derivatives containing the 1,2,4-oxadiazole structure and found them to exhibit strong antimicrobial activity.

Biological Activity Prediction

• Prediction of Biological Activity : A study by Kharchenko et al. (2008) focused on the synthesis of novel compounds with 1,2,4-oxadiazole rings, presenting predictions on their biological activities.

Novel Compounds Synthesis

• Synthesis of Novel Heterocyclic Compounds : Kumar and Mashelker (2007) developed new compounds containing the 1,2,4-oxadiazole structure, expected to have hypertensive activity, indicating a potential use in cardiovascular research. Source

• Synthesis for Energetic Materials : Cao et al. (2020) synthesized derivatives with 1,2,4-oxadiazol rings for applications in energetic materials, showcasing their potential in material science. Source

• Research on Tuberculostatic Compounds : Gobis et al. (2006) synthesized compounds including 1,3,4-oxadiazoles, investigating their tuberculostatic activity, relevant for tuberculosis treatment. Source

• Exploration of Antitumor Activity : Maftei et al. (2016) conducted research on novel 1,2,4-oxadiazole derivatives, investigating their potential as antitumor agents. Source

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the system. The specific mechanism of action for “5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)-N-pyrrolidin-3-ylpyrimidin-4-amine” is not provided in the available resources.